Cas no 2050-03-5 (p-tert-amylanisole)
p-tert-amylanisole structure
Product Name:p-tert-amylanisole
p-tert-amylanisole Chemical and Physical Properties
Names and Identifiers
-
- p-tert-amylanisole
- SureCN3436081; Methyl-(4-tert.-pentyl-phenyl)-aether; p-tert-Amylphenyl methyl ether; Benzene,1-dimethylpropyl)-4-methoxy-; NSC7328; 4-tert-Pentyl-anisol; p-tert-Amylanisole; AC1Q2RX0; AC1Q56RX; 1-(1,1-dimethylpropyl)-4-methoxy-benzene; 4-tert-pentylanisole; 4-(tert-pentyl)anisole; 4-Methoxy-1-tert.-pentyl-benzol; 4-tert-pentyl-anisole; 4-(1,1-dimethylpropyl)-anisole;
- p-Tert-pentylanisole
- p-tert-Amylphenyl methyl ether
- NSC7328
- NSC-7328
- NSC403670
- 2050-03-5
- Benzene,1-dimethylpropyl)-4-methoxy-
- DTXSID70278431
- p-Methoxy-tert.-amyl-benzol
- SCHEMBL3436081
- NSC-403670
- 1-methoxy-4-tert-pentylbenzene
- AKOS024323792
-
- Inchi: 1S/C12H18O/c1-5-12(2,3)10-6-8-11(13-4)9-7-10/h6-9H,5H2,1-4H3
- InChI Key: BBKHJZSTQDGANW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C(C)(C)CC
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.9436
- Boiling Point: 238°C (estimate)
- Refractive Index: 1.5039 (estimate)
- PSA: 9.23
p-tert-amylanisole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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